2-Dodecanoylamino-3-hydroxybutanoic acid

• Molecular Formula: C16H31NO4
• Molecular Weight: 301.42 g/mol
• IUPAC Name: 2-(dodecanoylamino)-3-hydroxybutanoic acid
• InChI: InChI=1S/C16H31NO4/c1-3-4-5-6-7-8-9-10-11-12-14(19)17-15(13(2)18)16(20)21/h13,15,18H,3-12H2,1-2H3,(H,17,19)(H,20,21)
• InChI Key: BHPUZXHJBNPVQQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)NC(C(C)O)C(=O)O

Description

2-dodecanoylamino-3-hydroxybutanoic acid is a fatty acid-acylated amino acid derivative investigated for its potential to enhance the oral bioavailability of peptide and protein-based therapeutics . This compound is of significant research interest for developing non-invasive oral formulations of drugs that are otherwise poorly absorbed. Its proposed mechanism of action involves forming mixed micelles or molecular complexes with therapeutic agents, which can facilitate absorption in the gastrointestinal tract . Specifically, research indicates that salts of this compound, such as its sodium salt (sodium 2-(dodecanoylamino)-3-hydroxybutanoate), can form complexes with intestinal copper or zinc salts, potentially enhancing paracellular transport and stabilizing the drug payload . This mechanism is being explored for the oral delivery of various bioactive molecules, including glucagon-like peptide-1 (GLP-1) receptor agonists and insulin . This product is intended for research purposes to further study these absorption-enhancing properties and develop novel oral pharmaceutical compositions. This product is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic procedures.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-dodecanoylamino-3-hydroxybutanoic acid with structurally related compounds from diverse sources:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Applications/Properties	Safety Profile
2-Dodecanoylamino-3-hydroxybutanoic acid	C₁₆H₃₁NO₄ (est.)	301.43 (est.)	Amide (dodecanoyl), hydroxyl, carboxylic acid	Surfactant research, drug delivery	Not available in evidence
4-(Dimethylamino)-2-hydroxybutanoic acid	C₆H₁₃NO₃	147.17	Dimethylamino, hydroxyl, carboxylic acid	Laboratory chemical synthesis	Acute toxicity, skin corrosion
Methyl 2-benzoylamino-3-oxobutanoate	C₁₂H₁₂N₂O₄	248.24	Amide (benzoyl), oxo, ester	Heterocyclic compound synthesis	Not specified
2-Hydroxyisobutyric acid	C₄H₈O₃	104.10	Hydroxyl, carboxylic acid	Industrial solvents, polymers	Requires medical consultation if exposed
Dodecanoic acid, methyl ester (Methyl laurate)	C₁₃H₂₆O₂	214.34	Ester (dodecanoyl)	Surfactants, lubricants	Generally low reactivity

Key Research Findings

Lipophilicity and Reactivity

• The dodecanoylamino group in the target compound enhances lipid solubility compared to analogs like 4-(dimethylamino)-2-hydroxybutanoic acid (C₆) or methyl laurate (esterified C₁₂). This property may improve membrane permeability in biological systems .
• Methyl 2-benzoylamino-3-oxobutanoate contains an oxo group instead of a hydroxyl, enabling condensation reactions with aromatic amines for heterocycle synthesis. This contrasts with the hydroxyl group in the target compound, which may participate in hydrogen bonding or esterification .

Preparation Methods

Reaction Mechanism and Conditions

L-threonine is dissolved in an aqueous-organic solvent system (e.g., acetone-water, 1:1 v/v) buffered at pH 8.5–9.0 using sodium bicarbonate. Dodecanoyl chloride (1.2 equivalents) is added dropwise at 0–5°C to minimize hydrolysis of the acyl chloride. The reaction proceeds via nucleophilic attack of the deprotonated α-amino group on the electrophilic carbonyl carbon of dodecanoyl chloride, forming the amide bond. After 4–6 hours, the mixture is acidified to pH 2–3 with hydrochloric acid, precipitating the crude product.

Key Parameters

• Temperature : ≤5°C to suppress side reactions (e.g., hydroxyl group acylation).

• Solvent : Acetone-water (3:7 ratio) optimizes solubility and reaction kinetics.

• Yield : 65–72% after purification.

Activated Ester-Mediated Synthesis

For higher purity and scalability, the dodecanoyl group is first converted into an activated ester before coupling to L-threonine. This approach, detailed in peptide synthesis protocols, minimizes racemization and improves regioselectivity.

Synthesis of NNN-Dodecanoyl-L-threonine ppp-Nitrophenyl Ester

Dodecanoic acid is treated with thionyl chloride to generate dodecanoyl chloride, which is then reacted with L-threonine in dichloromethane containing $N,N$-dicyclohexylcarbodiimide (DCC) and $p$-nitrophenol. The DCC activates the carboxylic acid of dodecanoyl chloride, forming an intermediate $O$-acylisourea, which reacts with $p$-nitrophenol to yield the $p$-nitrophenyl ester.

Reaction Scheme

$$\text{Dodecanoic acid} + \text{SOCl}$$2 \rightarrow \text{Dodecanoyl chloride} + \text{HCl} + \text{SO}2
$$\text{Dodecanoyl chloride} + \text{L-threonine} \xrightarrow{\text{DCC, } p\text{-nitrophenol}} \text{2-Dodecanoylamino-3-hydroxybutanoic acid } p\text{-nitrophenyl ester}$$

Optimization Data

Parameter	Optimal Value	Effect on Yield
DCC Equivalents	1.5	Maximizes activation
Reaction Time	18–24 hours	Completes esterification
Purification	Recrystallization (ethyl acetate/heptane)	Purity >95%

Industrial-Scale Protection-Deprotection Strategies

Patent literature describes advanced methods for synthesizing structurally related compounds, highlighting techniques adaptable to 2-dodecanoylamino-3-hydroxybutanoic acid production.

Purification and Characterization

Recrystallization and Chromatography

Crude 2-dodecanoylamino-3-hydroxybutanoic acid is purified via recrystallization from ethanol-water (4:1 v/v), yielding a white crystalline solid. For high-purity applications, silica gel chromatography (heptane/ethyl acetate gradient) resolves residual $p$-nitrophenol or DCC byproducts.

Physical Properties

• Melting Point : 148–150°C (decomposes).

• Optical Rotation : $[\alpha]_D^{20} = +15.6^\circ$ (c = 1, in methanol).

Spectroscopic Characterization

• $^1\text{H}$ NMR (400 MHz, DMSO-$d_6$): δ 0.85 (t, 3H, CH$_3$), 1.25 (m, 18H, CH$_2$), 4.25 (m, 1H, CH-NH), 3.65 (d, 1H, OH), 2.15 (m, 2H, CH$_2$CO).

• IR (KBr) : 3280 cm$^{-1}$ (N-H stretch), 1650 cm$^{-1}$ (amide I), 1540 cm$^{-1}$ (amide II).

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Scalability	Cost Efficiency
Direct Acylation	65–72	90–93	Moderate	High
Activated Ester	78–82	95–98	High	Moderate
Boc-Mediated Process	70–75	97–99	Industrial	Low

Trade-offs : The activated ester method offers superior purity but requires costly reagents (DCC, $p$-nitrophenol). Direct acylation is cost-effective but necessitates rigorous pH control .